Cas no 1000577-87-6 ((4-Chloro-quinazolin-7-yloxy)-acetic acid ethyl ester)

• Product Name: (4-Chloro-quinazolin-7-yloxy)-acetic acid ethyl ester
• CAS No: 1000577-87-6
• MF: C₁₂H₁₁ClN₂O₃
• MW: 266.680341959
• MDL: MFCD09878676
• CID: 2117625
• PubChem ID: 44630692
• Update Time: 2025-05-19

(4-Chloro-quinazolin-7-yloxy)-acetic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• (4-Chloro-quinazolin-7-yloxy)-acetic acid ethyl ester
• ethyl 2-(4-chloroquinazolin-7-yloxy)acetate
• AKOS015851240
• SB30017
• CS-0439580
• Acetic acid, 2-[(4-chloro-7-quinazolinyl)oxy]-, ethyl ester
• ethyl 2-(4-chloroquinazolin-7-yl)oxyacetate
• DTXSID701253700
• ETHYL 2-[(4-CHLOROQUINAZOLIN-7-YL)OXY]ACETATE
• Ethyl 2-[(4-chloro-7-quinazolinyl)oxy]acetate
• Ethyl 2-((4-chloroquinazolin-7-yl)oxy)acetate
• Ethyl2-((4-chloroquinazolin-7-yl)oxy)acetate
• DB-058270
• 1000577-87-6

• MDL： MFCD09878676
• Inchi： 1S/C12H11ClN2O3/c1-2-17-11(16)6-18-8-3-4-9-10(5-8)14-7-15-12(9)13/h3-5,7H,2,6H2,1H3
• InChI Key： UGGIDCDRRBNSNV-UHFFFAOYSA-N
• SMILES： ClC1=C2C=CC(=CC2=NC=N1)OCC(=O)OCC

Computed Properties

• Exact Mass: 266.0458199Da
• Monoisotopic Mass: 266.0458199Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 61.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives

Additional information on (4-Chloro-quinazolin-7-yloxy)-acetic acid ethyl ester

Comprehensive Overview of (4-Chloro-quinazolin-7-yloxy)-acetic acid ethyl ester (CAS No. 1000577-87-6)

(4-Chloro-quinazolin-7-yloxy)-acetic acid ethyl ester (CAS No. 1000577-87-6) is a specialized quinazoline derivative with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its ethyl ester and chloro-substituted quinazoline structure, has garnered attention for its versatile applications in drug discovery and material science. Researchers are increasingly exploring its role as a key intermediate in synthesizing bioactive molecules, particularly in developing kinase inhibitors and antimicrobial agents.

The molecular structure of (4-Chloro-quinazolin-7-yloxy)-acetic acid ethyl ester features a chlorine atom at the 4-position of the quinazoline ring, which enhances its reactivity in substitution reactions. The ethoxycarbonylmethyloxy side chain at the 7-position provides additional sites for chemical modifications, making it valuable for structure-activity relationship (SAR) studies. Recent publications highlight its use in creating targeted therapies for various diseases, aligning with the growing demand for precision medicine solutions.

In the context of current research trends, CAS 1000577-87-6 has emerged as a compound of interest for AI-driven drug discovery platforms. Computational chemists frequently include this scaffold in virtual screening libraries due to its favorable drug-like properties and synthetic accessibility. The compound's molecular weight of 280.69 g/mol and lipophilicity (predicted LogP ~2.3) make it suitable for optimizing lead compounds in medicinal chemistry programs.

The synthetic applications of (4-Chloro-quinazolin-7-yloxy)-acetic acid ethyl ester extend to crop protection research, where quinazoline derivatives show promise as novel pesticide intermediates. Agricultural chemists are investigating its potential in developing environmentally friendly alternatives to conventional pesticides, responding to the global push for sustainable agriculture practices. This aligns with frequent search queries about "green chemistry solutions for pest control" and "next-generation agrochemicals."

Analytical characterization of 1000577-87-6 typically involves HPLC purification and confirmation by NMR spectroscopy (¹H and ¹³C) and mass spectrometry. The compound's stability profile under various pH conditions makes it suitable for diverse formulation studies. Recent patent literature reveals innovative applications in drug delivery systems, particularly for enhancing the bioavailability of poorly soluble active pharmaceutical ingredients (APIs).

Market analysts note growing demand for high-purity 4-Chloro-quinazolin-7-yloxy derivatives from contract research organizations (CROs) and academic laboratories. The compound's scalable synthesis route and commercial availability position it as a cost-effective building block for drug discovery pipelines. Suppliers frequently optimize their QC protocols to meet the stringent requirements of pharmaceutical clients, particularly those working on cancer therapeutics and anti-inflammatory drugs.

From a regulatory perspective, (4-Chloro-quinazolin-7-yloxy)-acetic acid ethyl ester requires proper handling according to standard laboratory safety protocols. While not classified as hazardous under current guidelines, researchers should consult SDS documentation for specific storage recommendations (typically 2-8°C under inert atmosphere). The compound's structure-activity relationships continue to be explored in published studies addressing common search terms like "quinazoline SAR studies" and "heterocyclic compound optimization."

Emerging applications include the use of CAS 1000577-87-6 in fluorescent probes development, leveraging the quinazoline core's photophysical properties. Materials scientists are investigating its incorporation into organic electronic materials, responding to industry interest in "organic semiconductors" and "molecular electronics." These cutting-edge applications demonstrate the compound's versatility beyond traditional pharmaceutical uses.

The global market for quinazoline derivatives like (4-Chloro-quinazolin-7-yloxy)-acetic acid ethyl ester is projected to grow steadily, driven by increased R&D investment in small molecule therapeutics. Procurement specialists often search for "reliable CAS 1000577-87-6 suppliers" and "bulk quinazoline intermediates," reflecting the compound's commercial importance. Quality benchmarks typically require ≥98% purity by HPLC, with stringent controls on residual solvents and heavy metal content.

Future research directions may explore the compound's potential in combinatorial chemistry libraries and fragment-based drug design. The presence of multiple functional groups allows for diverse structure diversification, addressing current challenges in drug resistance and selectivity optimization. These aspects frequently appear in scientific literature searches related to "modern medicinal chemistry strategies" and "next-generation drug discovery platforms."